Cas no 3724-55-8 (methyl but-3-enoate)

Methyl but-3-enoate (CAS 1504-55-8) is an unsaturated ester with the molecular formula C₅H₈O₂. It is characterized by a reactive terminal double bond, making it a versatile intermediate in organic synthesis, particularly in polymer chemistry and the production of specialty chemicals. The compound's ester functionality allows for further derivatization, while its alkenyl group enables participation in addition or polymerization reactions. Methyl but-3-enoate is commonly employed in the synthesis of copolymers, adhesives, and coatings due to its ability to enhance flexibility and crosslinking. Its low viscosity and moderate volatility facilitate handling in industrial applications. Storage under inert conditions is recommended to prevent premature polymerization.

methyl but-3-enoate structure

Product Name:methyl but-3-enoate

CAS No:3724-55-8

MF:C₅H₈O₂

MW:100.115821838379

MDL:MFCD00082587

CID:44430

PubChem ID:77314

Update Time:2025-05-27

methyl but-3-enoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-butenoate
- Methyl vinylacetate
- methyl but-3-enoate
- 3-butenoic acid methyl ester
- but-3-enoic acid methyl ester
- methyl ester of 3-butenoic acid
- vinyl acetic acid methyl ester
- BCP21651
- 3724-55-8
- F15018
- SY025883
- 3-Butenoic acid, methyl ester
- SCHEMBL13123537
- EN300-113971
- EINECS 223-076-9
- CS-0158011
- MFCD00082587
- NSC 250983
- AKOS017276233
- Methyl But-3-enoate pound>>3-Butenoic acid, methyl ester
- M3405
- FT-0716102
- methyl 3-buteneoate
- SCHEMBL183554
- methylbut-3-enoate
- NSC250983
- NS00030170
- CH2=CHCH2C(O)OCH3
- DTXSID5063150
- NSC-250983
- Methyl 3-butenoate, 95%
- methyl-3-butenoate
- BS-22316
- 3Butenoic acid, methyl ester
- DTXCID5039305
- DB-069512
- MDL： MFCD00082587
- Inchi： 1S/C5H8O2/c1-3-4-5(6)7-2/h3H,1,4H2,2H3
- InChI Key： GITITJADGZYSRL-UHFFFAOYSA-N
- SMILES： O(C)C(CC=C)=O

Computed Properties

Exact Mass: 100.05200
Monoisotopic Mass: 100.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 76.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.9
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Color/Form: Not determined
Density: 0.939 g/mL at 25 °C(lit.)
Melting Point: -78.42°C (estimate)
Boiling Point: 112 °C(lit.)
Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
Refractive Index: n20/D 1.409(lit.)
PSA: 26.30000
LogP: 0.73550
Solubility: Not determined
Vapor Pressure: 57.3±0.2 mmHg at 25°C

methyl but-3-enoate Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225
Warning Statement： P210
Hazardous Material transportation number：UN 3272
WGK Germany：3
Hazard Category Code： 11
Safety Instruction： S16
Hazardous Material Identification：
Packing Group：II
Hazard Level：3.1
Safety Term：3.1
Packing Group：II
Risk Phrases：R11
HazardClass：3.1
PackingGroup：II
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methyl but-3-enoate Customs Data

HS CODE：2916190090
Customs Data：

China Customs Code:
2916190090

Overview:

2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

methyl but-3-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	384267-1G	methyl but-3-enoate	3724-55-8		1g	¥1088.9	2023-12-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	384267-5G	methyl but-3-enoate	3724-55-8		5g	¥3847.36	2023-12-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M906667-25g	methyl 3-butenoate	3724-55-8	95%	25g	￥2,680.00	2022-01-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M25760-1g	Methyl 3-butenoate	3724-55-8	97%	1g	¥48.0	2024-07-19
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M3405-1G	Methyl But-3-enoate	3724-55-8	>95.0%(GC)	1g	¥135.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M3405-5G	Methyl But-3-enoate	3724-55-8	>95.0%(GC)	5g	¥450.00	2024-04-16
eNovation Chemicals LLC	Y1190744-5g	Methyl 3-Butenoate	3724-55-8	95%	5g	$110	2023-09-03
eNovation Chemicals LLC	Y1190744-10g	Methyl 3-Butenoate	3724-55-8	95%	10g	$220	2023-09-03
eNovation Chemicals LLC	Y1190744-25g	Methyl 3-Butenoate	3724-55-8	95%	25g	$425	2023-09-03
eNovation Chemicals LLC	Y1190744-100g	Methyl 3-Butenoate	3724-55-8	95%	100g	$635	2024-07-20

methyl but-3-enoate Suppliers

Amadis Chemical Company Limited

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(CAS:3724-55-8)methyl but-3-enoate

Order Number:A1204534

Stock Status:in Stock

Quantity:1g/5g/25g/100g/500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:53

Price ($):210.0/902.0/3569.0/251.0/1128.0

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2. An aptamer-based keypad lock system†

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(CAS:3724-55-8)methyl but-3-enoate

Purity:99%/99%/99%/99%/99%